Cas no 1198466-23-7 (2-(3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-yl)acetic acid)

• Product Name: 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-yl)acetic acid
• CAS No: 1198466-23-7
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• MDL: MFCD17016672
• CID: 4562701
• PubChem ID: 44595486
• Update Time: 2025-05-25

2-(3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Tert-Butoxycarbonyl)-3-Azabicyclo[3.3.1]Nonan-9-Yl)Acetic Acid
• 2-(3-(Tert-Butoxycarbonyl)-3-Azabicyclo[3.3.1]Nonan-9-Yl)Acetic Acid(WX120012)
• 2-[3-[(2-Methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.3.1]nonan-9-yl]acetic Acid
• 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-yl)acetic acid

• MDL： MFCD17016672
• Inchi： 1S/C15H25NO4/c1-15(2,3)20-14(19)16-8-10-5-4-6-11(9-16)12(10)7-13(17)18/h10-12H,4-9H2,1-3H3,(H,17,18)
• InChI Key： CASFFNDFGPQZBF-UHFFFAOYSA-N
• SMILES： C12C(CC(O)=O)C(CCC1)CN(C(OC(C)(C)C)=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-yl)acetic acid

Comprehensive Overview of 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-yl)acetic acid (CAS No. 1198466-23-7)

2-(3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-yl)acetic acid (CAS No. 1198466-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of azabicyclo derivatives, which are known for their rigid bicyclic frameworks and versatile functional groups. This article delves into the molecular characteristics, synthesis, applications, and relevance of this compound in contemporary scientific research.

The molecular structure of 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-yl)acetic acid features a bicyclo[3.3.1]nonane core, a scaffold that is increasingly explored in drug discovery for its conformational rigidity and ability to mimic bioactive conformations. The presence of a tert-butoxycarbonyl (Boc) protecting group enhances the compound's stability, making it a valuable intermediate in multi-step synthetic routes. Researchers often highlight its role in the development of peptide mimetics and small molecule inhibitors, which are critical in targeting protein-protein interactions and enzymatic pathways.

In recent years, the demand for azabicyclo compounds has surged, driven by their applications in central nervous system (CNS) drug development and antibacterial agents. The 3-azabicyclo[3.3.1]nonane moiety, in particular, is a key pharmacophore in several clinically approved drugs. This has led to increased searches for CAS No. 1198466-23-7 suppliers and synthetic protocols, reflecting its growing industrial and academic relevance. The compound's acetic acid side chain further expands its utility, enabling conjugation with other molecules for enhanced bioavailability or targeted delivery.

Synthetic routes to 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-yl)acetic acid typically involve ring-closing metathesis or intramolecular cyclization strategies, followed by functional group transformations. Recent advancements in green chemistry have also prompted researchers to explore catalytic methods that minimize waste and improve yield. These developments align with the broader trend of sustainable synthesis, a topic frequently searched by chemists and environmental scientists alike.

The compound's potential extends beyond pharmaceuticals. Its structural motifs are being investigated in material science for designing molecular cages and supramolecular assemblies. Such applications are often linked to searches for advanced organic frameworks and nanotechnology, highlighting the interdisciplinary nature of this molecule. Additionally, its Boc-protected amine functionality makes it a candidate for solid-phase peptide synthesis (SPPS), a technique widely used in bioconjugation and therapeutic peptide production.

Quality control and analytical characterization of CAS No. 1198466-23-7 are critical for ensuring reproducibility in research. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These methods are frequently queried by quality assurance professionals and synthetic chemists, underscoring the need for detailed analytical data in product documentation.

In conclusion, 2-(3-tert-butoxycarbonyl-3-azabicyclo[3.3.1]nonan-9-yl)acetic acid represents a versatile and high-value compound with broad applications in drug discovery, materials science, and synthetic chemistry. Its unique azabicyclo core and functional group compatibility make it a focal point for ongoing research. As interest in tailored organic intermediates and bioactive scaffolds continues to rise, this compound is poised to remain a key player in innovative scientific endeavors.